Cas no 67708-21-8 (8-Oxoxanthine)

8-Oxoxanthine structure
8-Oxoxanthine structure
Product Name:8-Oxoxanthine
CAS No:67708-21-8
MF:C5H2N4O3
MW:166.094379901886
CID:2798284
PubChem ID:446859
Update Time:2025-04-21

8-Oxoxanthine Chemical and Physical Properties

Names and Identifiers

    • 8-oxoxanthine
    • 2,3,6,8-tetrahydro-1H-purine-2,6,8-trione
    • SCHEMBL4751577
    • DTXSID30416110
    • 1H-Purine-2,6,8(3H)-trione
    • SCHEMBL15777529
    • 67708-21-8
    • DTXCID80366959
    • 8-Oxoxanthine
    • Inchi: 1S/C5H2N4O3/c10-3-1-2(7-4(11)6-1)8-5(12)9-3/h(H2,7,8,9,10,11,12)
    • InChI Key: QBWXIMRDQPYHAG-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=NC(N=2)=O)NC(N1)=O

Computed Properties

  • Exact Mass: 166.01268994Da
  • Monoisotopic Mass: 166.01268994Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 100Ų
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